Cas no 7473-16-7 (1H-Pyrrole-2,4-dicarboxylicacid, 1,3,5-trimethyl-, 2-ethyl ester)

• Product Name: 1H-Pyrrole-2,4-dicarboxylicacid, 1,3,5-trimethyl-, 2-ethyl ester
• CAS No: 7473-16-7
• MF: C₁₁H₁₅NO₄
• MW: 225.241103410721
• CID: 575717
• PubChem ID: 343756
• Update Time: 2025-04-19

1H-Pyrrole-2,4-dicarboxylicacid, 1,3,5-trimethyl-, 2-ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,4-dicarboxylicacid, 1,3,5-trimethyl-, 2-ethyl ester
• 5-ethoxycarbonyl-1,2,4-trimethylpyrrole-3-carboxylic acid
• AC1L7Z18
• NSC400240
• NSC-400240
• SCHEMBL11354316
• AKFANIBNRHOCAV-UHFFFAOYSA-N
• AKOS022191569
• 5-(ethoxycarbonyl)-1,2,4-trimethyl-1H-pyrrole-3-carboxylic acid
• DTXSID90322026
• 1,3,5-trimethyl-2-carbethoxypyrrole-4-carboxylic acid
• 7473-16-7

• Inchi： 1S/C11H15NO4/c1-5-16-11(15)9-6(2)8(10(13)14)7(3)12(9)4/h5H2,1-4H3,(H,13,14)
• InChI Key： AKFANIBNRHOCAV-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C)C(C(=O)O)=C(C)N1C)=O

Computed Properties

• Exact Mass: 225.10015
• Monoisotopic Mass: 225.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• Density: 1.2
• Boiling Point: 384.8°C at 760 mmHg
• Flash Point: 186.5°C
• Refractive Index: 1.531
• PSA: 68.53
• LogP: 1.51680